Cas no 1196145-21-7 (3-Ethynyl-2-methoxypyridine)

• Product Name: 3-Ethynyl-2-methoxypyridine
• CAS No: 1196145-21-7
• MF: C₈H₇NO
• MW: 133.147281885147
• MDL: MFCD13189765
• CID: 2624894
• PubChem ID: 57416830
• Update Time: 2025-10-30

3-Ethynyl-2-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-ethynyl-2-methoxypyridine
• (2-Methoxypyridin-3-yl)acetylene
• 3-Ethynylpyridin-2-yl methyl ether
• AB69070
• AK502294
• MFCD13189765
• DB-105558
• SCHEMBL6018028
• AKOS026716052
• F2147-2845
• DTXSID00726192
• XH0484
• CS-0158573
• 1196145-21-7
• WXB14521
• C71657
• EN300-1223562
• 3-ethynyl-2-methoxy-pyridine
• AS-59043
• 3-Ethynyl-2-methoxypyridine

• MDL： MFCD13189765
• Inchi： 1S/C8H7NO/c1-3-7-5-4-6-9-8(7)10-2/h1,4-6H,2H3
• InChI Key： NGVYZIIHZNTDSJ-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#C)=CC=CN=1

Computed Properties

• Exact Mass: 133.052763847g/mol
• Monoisotopic Mass: 133.052763847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 1.4

Additional information on 3-Ethynyl-2-methoxypyridine

Introduction to 3-Ethynyl-2-methoxypyridine (CAS No. 1196145-21-7)

3-Ethynyl-2-methoxypyridine, with the chemical identifier CAS No. 1196145-21-7, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic organic molecule, featuring both an ethynyl group and a methoxy substituent on a pyridine backbone, has garnered attention due to its versatile structural properties and potential applications in drug discovery. The compound's unique electronic and steric characteristics make it a valuable scaffold for synthesizing novel bioactive molecules.

The pyridine ring, a six-membered aromatic nitrogen-containing heterocycle, is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active agents. The introduction of an ethynyl group at the 3-position and a methoxy group at the 2-position introduces distinct reactivity and binding potential. This arrangement allows for further functionalization, enabling the design of molecules with tailored biological activities. The ethynyl moiety, particularly, is known for its ability to participate in various chemical transformations, including Sonogashira coupling reactions, which are widely employed in constructing carbon-carbon bonds essential for complex molecular architectures.

Recent advancements in synthetic methodologies have enhanced the accessibility of 3-Ethynyl-2-methoxypyridine, making it more feasible for researchers to explore its therapeutic potential. The compound's methoxy group provides a site for further derivatization, allowing chemists to modulate its pharmacokinetic properties. For instance, methoxy-substituted pyridines have been shown to improve solubility and metabolic stability in drug candidates, crucial factors for their clinical efficacy.

In the context of drug discovery, 3-Ethynyl-2-methoxypyridine has been investigated as a precursor for developing small-molecule inhibitors targeting various biological pathways. Its structural motif is reminiscent of several known bioactive compounds, suggesting that derivatives of this molecule could exhibit similar pharmacological effects. Notably, pyridine derivatives are frequently employed in the design of kinase inhibitors, which play a critical role in treating cancers and inflammatory diseases. The presence of both the ethynyl and methoxy groups offers multiple handles for covalent bond formation with biological targets, potentially leading to high-affinity interactions.

One particularly intriguing application of 3-Ethynyl-2-methoxypyridine lies in its use as an intermediate in the synthesis of antiviral agents. The pyridine core is a common structural element in nucleoside analogs, which are pivotal in combating viral infections. By leveraging the reactivity of the ethynyl group, researchers can incorporate this scaffold into more complex molecules designed to interfere with viral replication mechanisms. Preliminary studies have hinted at its potential utility in developing inhibitors against RNA-dependent RNA polymerases (RdRp), enzymes essential for viral genome synthesis.

The agrochemical sector has also shown interest in 3-Ethynyl-2-methoxypyridine, recognizing its potential as a building block for novel pesticides. Pyridine-based compounds are well-documented for their efficacy as herbicides, fungicides, and insecticides. The unique combination of functional groups in 3-Ethynyl-2-methoxypyridine allows for the creation of derivatives with enhanced selectivity and reduced environmental impact. This aligns with the growing demand for sustainable agricultural practices, where compounds that offer effective pest control while minimizing ecological harm are highly valued.

From a synthetic chemistry perspective, 3-Ethynyl-2-methoxypyridine serves as an excellent model system for exploring new reaction pathways and methodologies. Its framework provides multiple sites for functionalization, enabling chemists to test novel coupling strategies and catalytic systems. Such explorations not only contribute to the advancement of synthetic techniques but also expand the pool of available starting materials for drug discovery programs. The ability to efficiently synthesize complex molecules from simple precursors like 3-Ethynyl-2-methoxypyridine is a cornerstone of modern medicinal chemistry.

The pharmacological evaluation of 3-Ethynyl-2-methoxypyridine derivatives has revealed promising results in preclinical models. Some early-stage compounds based on this scaffold have demonstrated inhibitory activity against enzymes involved in metabolic disorders and cancer progression. While further research is needed to fully elucidate their therapeutic potential, these findings underscore the importance of exploring structurally diverse derivatives. High-throughput screening (HTS) campaigns combined with computational modeling have accelerated the identification of lead compounds derived from 3-Ethynyl-2-methoxypyridine, streamlining the drug development process.

The versatility of 3-Ethynyl-2-methoxypyridine extends beyond pharmaceutical applications; it also finds utility in materials science and catalysis. For instance, its ability to participate in transition-metal-catalyzed reactions makes it valuable for constructing advanced materials with tailored electronic properties. Additionally, pyridine-based ligands are commonly used in homogeneous catalysis due to their ability to stabilize metal centers and influence reaction outcomes. The incorporation of an ethynyl group enhances its coordination capabilities, opening up new possibilities for designing efficient catalysts.

In conclusion,3-Ethynyl-2-methoxypyridine (CAS No. 1196145-21-7) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features make it a valuable tool for synthetic chemists seeking to develop novel bioactive molecules. Whether used as an intermediate in drug discovery or as a precursor for advanced materials,3-Ethynyl-2-methoxypyridine exemplifies the importance of heterocyclic compounds in modern science and technology.